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Compound of Interest

Compound Name: Poliumoside

Cat. No.: B1254255

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poliumoside is a phenylethanoid glycoside that has garnered significant interest within the
scientific community for its diverse biological activities, including antioxidant, anti-inflammatory,
and neuroprotective properties.[1] As with any compound intended for pharmaceutical
development, a thorough understanding of its physicochemical properties is paramount. This
technical guide provides an in-depth overview of the solubility and stability characteristics of
Poliumoside, offering crucial data and methodologies for researchers and drug development
professionals.

Physicochemical Properties

Property Value Reference
Molecular Formula C35H46019 [2]
Molecular Weight 770.73 g/mol [2]
Appearance Solid ApexBio
Storage -20°C ApexBio

Solubility Profile
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The solubility of Poliumoside, like other phenylethanoid glycosides, is largely dictated by its
polar nature, attributed to the multiple hydroxyl groups and glycosidic linkages in its structure.
[3][4][5] It is generally soluble in polar solvents and has limited solubility in non-polar organic
solvents.

Quantitative Solubility Data

Quantitative solubility data for Poliumoside is crucial for formulation development, analytical
method development, and in vitro assay design. The following table summarizes the available
guantitative solubility data for Poliumoside.

Solvent Solubility Method Reference
Dimethyl Sulfoxide 100 mg/mL (requires 6]
(DMSO) sonication)
50 mg/mL (requires
Ethanol -g- (req - [6]
sonication)

50 mg/mL (requires

Water o - [6]
sonication)
10% DMSO in Saline > 2.5 mg/mL Formulation [6]
10% DMSO in 20% _
) ) = 2.5 mg/mL Formulation [6]
SBE-B-CD in Saline
10% DMSO in Corn )
> 2.5 mg/mL Formulation [6]

oil

Note: The solubility in formulated vehicles indicates the potential for achieving higher
concentrations for in vivo studies.

Experimental Protocol: Shake-Flask Method for
Solubility Determination

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound.[7][8][9][10][11]
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Objective: To determine the saturation solubility of Poliumoside in a given solvent.
Materials:

e Poliumoside

o Selected solvent (e.g., methanol, ethanol, water, acetone, ethyl acetate)
e Glass vials with screw caps

o Orbital shaker with temperature control

e Centrifuge

e Analytical balance

e HPLC-UV or other suitable quantitative analytical method

Procedure:

e Add an excess amount of Poliumoside to a glass vial.

e Add a known volume of the selected solvent to the vial.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in an orbital shaker set at a constant temperature (e.g., 25°C or 37°C) and
agitation speed.

o Equilibrate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is
reached.

 After equilibration, visually confirm the presence of undissolved solid.

o Centrifuge the vial at a high speed to separate the undissolved solid from the saturated
solution.

o Carefully withdraw an aliquot of the clear supernatant.
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« Dilute the aliquot with a suitable solvent to a concentration within the calibration range of the
analytical method.

e Quantify the concentration of Poliumoside in the diluted sample using a validated analytical
method (e.g., HPLC-UV).

» Calculate the solubility of Poliumoside in the solvent, taking into account the dilution factor.

Workflow for Shake-Flask Solubility Determination
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Sample Preparation

Add excess Poliumoside to vial

;

Add known volume of solvent

l

Seal vial

Equilibration

Incubate on orbital shaker
(Constant T and agitation)

:

Allow to equilibrate (24-72h)

Phase Separation

Centrifuge to pellet solid

:

Collect clear supernatant

Quantification

Dilute supernatant

l

Analyze by HPLC-UV

;

Calculate solubility
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Start

Poliumoside Sample
(Solid or Solution)

stress Conditions
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Identify Degradation Products Quantify Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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